5-Chloro-2,7-dimethyl-1H-imidazo[4,5-b]pyridine

• CAS RN: 219766-55-9
• Molecular Formula: C8H8ClN3
• Molecular Weight: 181.62 g/mol
• IUPAC Name: 5-chloro-2,7-dimethyl-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C8H8ClN3/c1-4-3-6(9)12-8-7(4)10-5(2)11-8/h3H,1-2H3,(H,10,11,12)
• InChI Key: AVOXIZBFHMFXTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1NC(=N2)C)Cl

Description

5-Chloro-2,7-dimethyl-1H-imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C8H8ClN3 and its molecular weight is 181.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2,7-dimethyl-1H-imidazo[4,5-b]pyridine-4-oxide (4.45 g) in chloroform (4.5 ml) and phosphorous oxychloride (25.4 ml) was stirred at 80° C. for 3 hr and concentrated to dryness under reduced pressure. The residue was poured to ice (75 g), and which was neutralized with aqueous ammonia under ice-cooling. The mixture was stirred at room temperature for 30 min and the precipitated solid was washed with water to give the objective compound (3.66 g) as a gray powder.

Synthesis routes and methods II

Procedure details

2-Amino-6-chloro-4-methyl-3-nitropiridine (1.2 g, 6.40 mmol) synthesized according to the method described in WO98/02442 was dissolved in ethanol (65 mL), and tin(II) chloride dihydrate (4.33 g, 19.2 mmol) was added, followed by stirring at 75° C. for 2 hours. The reaction mixture was diluted with ethyl acetate and was added with 3 mol/L aqueous sodium hydroxide solution. The unsoluble material was filtered out through Celite, and washed with ethyl acetate. The filtrate was sequentially washed with water, saturated brine, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. Next, polyphosphoric acid (15.3 g) and acetic acid (1.72 mL, 30.0 mmol) was added to the residue, and was stirred for 80° C. for 3 hours. The reaction mixture was moved to ice water and sodium carbonate (11.4 g, 0.108 mol) was added in a little portion while stirring. Then, 28% aqueous ammonia solution was added to the residue to control the pH to 9 and the mixture was stirred for 1 hour. Precipitated crude crystals were collected by filtration, and were washed with water, and the obtained crystals were dried in vacuo at 40° C. overnight to obtain Compound P38 (395 mg, 34%).